Cas no 368876-56-6 (2H-Pyran-2,4,6(3H,5H)-trione,3-(1-hydroxyethylidene)-, (3E)-)

• Product Name: 2H-Pyran-2,4,6(3H,5H)-trione,3-(1-hydroxyethylidene)-, (3E)-
• CAS No: 368876-56-6
• MF: C₇H₆O₅
• MW: 170.119542598724
• CID: 297609
• Update Time: 2024-01-27

2H-Pyran-2,4,6(3H,5H)-trione,3-(1-hydroxyethylidene)-, (3E)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2,4,6(3H,5H)-trione,3-(1-hydroxyethylidene)-, (3E)-
• 2H-Pyran-2,4,6(3H,5H)-trione, 3-(1-hydroxyethylidene)-, (3E)- (9CI)

• Inchi： 1S/C7H6O5/c1-3(8)6-4(9)2-5(10)12-7(6)11/h8H,2H2,1H3/b6-3+
• InChI Key： AOVVDVXUYLJPQS-ZZXKWVIFSA-N
• SMILES： C1(=O)OC(=O)CC(=O)/C/1=C(\O)/C

Computed Properties

• Exact Mass: 170.022
• Monoisotopic Mass: 170.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.7A^2